Cas no 480-49-9 (Filipin III)
Filipin III structure
Product Name:Filipin III
CAS No:480-49-9
MF:C35H58O11
MW:654.828432559967
MDL:MFCD30742956
CID:329226
PubChem ID:6433194
Update Time:2025-04-19
Filipin III Chemical and Physical Properties
Names and Identifiers
-
- Filipin
- Filipin III
- 14-Deoxylagosin
- 15-Deoxylagosin
- 1',26-Dihydroxyfilipin I
- 1'-Hydroxyfilipin II
- 1'-epi-Filipin IV
- Filimarisin
- NSC 3364
- NSC 38092
- NSC-38092
- BRD-K91940914-001-01-5
- Filipina
- Oxacyclooctacosa-17,19,21,23,25-pentaen-2-one, 4,6,8,10,12,14,16,27-octahydroxy-3-[(1R)-1-hydroxyhexyl]-17,28-dimethyl-, (3R,4S,6S,8S,10R,12R,14R,16S,17E,19E,21E,23E,25E,27S,28R)-
- CHEBI:83267
- BF162726
- 11078-21-0
- Oxacyclooctacosane, filipin III deriv.
- HY-N6718
- NS00122263
- TK-336
- Filipinum
- Filipine
- NSC-3364
- MFCD30742956
- F82421
- (3R,4S,6S,8S,10R,12R,14R,16S,17E,19E,21E,23E,25E,27S,28R)-4,6,8,10,12,14,16,27-octahydroxy-3-[(1R)-1-hydroxyhexyl]-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
- CHEMBL252059
- FILIPIN DERIVATIVE
- 480-49-9
- (3R,4S,6S,8S,10R,12R,14R,16S,17E,19E,21E,23E,25E,27S,28R)-4,6,8,10,12,14,16,27-octahydroxy-3-[(1R)-1-hydroxyhexyl]-17,28-dimethyloxacyclooctacosa-17,19,21,23,25-pentaen-2-one
- NSC3364
- 4,6,8,10,12,14,16,27-Octahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
- AKOS032947194
- Filipin (USAN)
- CS-0099763
- Q2073868
- U-5956
- SCHEMBL17210465
- HMS3649M19
- 1',26-dihydroxyfilipin
- D04186
- NCI60_002956
- 4,6,8,10,12,14,16,27-octahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
- KBio3_001590
- KBio2_004609
- 4,6,8,10,12,14,16,27-octahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyloxacyclooctacosa-17,19,21,23,25-pentaen-2-one
- KBioSS_002041
- Spectrum3_000755
- DivK1c_006983
- DTXSID60861997
- KBio2_002041
- Spectrum4_001077
- SpecPlus_000887
- Spectrum_001561
- KBio1_001927
- KBio2_007177
- KBioGR_001434
- PD162698
- UNII-87Z59R7D14
- Filipine [INN-French]
- FILIPIN [USAN]
- FILIPIN III [MI]
- U 5956
- Filimarisin (VAN)
- 87Z59R7D14
- FILIPIN [INN]
- Filipin [USAN:INN]
- 3,5,7,9,11,13,15,26,27-Nonahydroxy-2-(1-hydroxyhexyl)-16-methyl-16,18,20,22,24-octacosapentaensaeure-1,27-lacton
- Oxacyclooctacosa-17,19,21,23,25-pentaen-2-one, 4,6,8,10,12,14,16,27-octahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl-
- Filipinum [INN-Latin]
- Filipina [INN-Spanish]
- Filipin IV
- IMQSIXYSKPIGPD-YQRUMEKGSA-N
-
- MDL: MFCD30742956
- Inchi: 1S/C35H58O11/c1-4-5-11-16-31(42)34-33(44)22-29(40)20-27(38)18-25(36)17-26(37)19-28(39)21-32(43)23(2)14-12-9-7-6-8-10-13-15-30(41)24(3)46-35(34)45/h6-10,12-15,24-34,36-44H,4-5,11,16-22H2,1-3H3/b7-6+,10-8+,12-9+,15-13+,23-14+/t24-,25+,26-,27+,28-,29+,30+,31-,32+,33+,34-/m1/s1
- InChI Key: IMQSIXYSKPIGPD-YQRUMEKGSA-N
- SMILES: O[C@H]1C[C@H](C[C@H](C[C@H](C[C@H](C[C@H](C[C@@H](C(=CC=CC=CC=CC=C[C@@H]([C@@H](C)OC([C@@H]1[C@@H](CCCCC)O)=O)O)C)O)O)O)O)O)O |t:14,16,18,20,22|
Computed Properties
- Exact Mass: 654.39800
- Monoisotopic Mass: 654.39791266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 46
- Rotatable Bond Count: 5
- Complexity: 991
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 5
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 208Ų
Experimental Properties
- Color/Form: NA
- Density: 1.161±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 163-180 ºC
- Boiling Point: 913.9±65.0 °C at 760 mmHg
- Flash Point: 188.5±24.4 °C
- Solubility: Slightly soluble (5.4 g/l) (25 º C),
- PSA: 208.37000
- LogP: 1.88800
- Specific Rotation: D25 -245° (c = 0.8 in DMF)
Filipin III Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
- RTECS:RN9800000
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
Filipin III Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N6718-1mg |
Filipin III |
480-49-9 | 98.39% | 1mg |
¥4000 | 2025-04-16 | |
| Apollo Scientific | BIA4324-1mg |
Filipin III |
480-49-9 | 1mg |
£110.00 | 2025-02-19 | ||
| Apollo Scientific | BIA4324-5mg |
Filipin III |
480-49-9 | 5mg |
£411.00 | 2025-02-19 | ||
| ChemScence | CS-0099763-1mg |
Filipin III |
480-49-9 | 99.00% | 1mg |
$650.0 | 2022-04-27 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci8338-1mg |
Filipin III |
480-49-9 | 1mg |
¥2500.00 | 2023-09-09 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci8338-5mg |
Filipin III |
480-49-9 | 5mg |
¥8500.00 | 2023-09-09 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci8338-500ug |
Filipin III |
480-49-9 | 500ug |
¥1800.00 | 2023-09-09 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F909919-1ml |
FILIPIN III prefabricated solution |
480-49-9 | 1mg/ml in DMSO based solution, from Streptomyces filipinensis | 1ml |
¥2,241.00 | 2022-01-13 | |
| TRC | F337003-1mg |
Filipin III |
480-49-9 | 1mg |
$ 207.00 | 2023-09-07 | ||
| TRC | F337003-10mg |
Filipin III |
480-49-9 | 10mg |
$ 1596.00 | 2023-09-07 |
Filipin III Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
480-49-9 (Filipin III) Related Products
- 38264-25-4(Oxacyclooctacosa-17,19,21,23,25-pentaen-2-one,3-butyl-4,6,8,10,12,14,16,27-octahydroxy-17,28-dimethyl-,(3S,4R,6R,8R,10S,12S,17E,19E,21E,23E,25E,27S,28S)-)
- 6834-98-6(Lagosin)
- 11078-21-0(Filipin complex)
- 78361-81-6(Elizabethin)
- 10109-08-7(filipin)
- 630101-94-9(Oxacyclododec-9-en-2-one,8-(acetyloxy)-4-(2-ethoxyethoxy)-12-[(1E,3E)-5-(2-ethoxyethoxy)-6-[3-[2-(2-ethoxyethoxy)-1-methylbutyl]oxiranyl]-1,5-dimethyl-1,3-hexadienyl]-7-hydroxy-7,11-dimethyl-, (9E)-)
- 630102-16-8(Oxacyclododec-9-en-2-one,8-(acetyloxy)-7-(2-ethoxyethoxy)-12-[(1E,3E)-5-(2-ethoxyethoxy)-6-[3-(2-hydroxy-1-methylbutyl)oxiranyl]-1,5-dimethyl-1,3-hexadienyl]-4-hydroxy-7,11-dimethyl-, (9E)-)
- 80453-47-0(3-Hydroxy-2-methylbutanoic acid [8-[1-(acetoxymethyl)vinyl]-6-hydroxy-1-hydroxymethyl-11-oxabicyclo[8.1.0]undec-4-en-5-yl]methyl ester)
- 630101-87-0(Oxacyclododec-9-en-2-one,4,8-bis(acetyloxy)-12-[(1E,3E)-6-[3-[2-(acetyloxy)-1-methylbutyl]oxiranyl]-5-hydroxy-1,5-dimethyl-1,3-hexadienyl]-7-hydroxy-7,11-dimethyl-, (9E)-)
- 11006-21-6(Oxacyclooctacosa-17,19,21,23,25-pentaen-2-one,4,6,8,10,12,14,16,27-octahydroxy-3-[(1R)-1-hydroxyhexyl]-17,28-dimethyl-,(3R,4S,6S,8S,10R,12R,14R,16S,17E,19E,21E,23E,25E,27S,28R)-)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent